![molecular formula C14H10BrNOS B6221828 4-[(5-bromo-2-methoxyphenyl)sulfanyl]benzonitrile CAS No. 2758002-50-3](/img/no-structure.png)
4-[(5-bromo-2-methoxyphenyl)sulfanyl]benzonitrile
Overview
Description
4-[(5-bromo-2-methoxyphenyl)sulfanyl]benzonitrile, or 4-Br-MPSB, is a novel compound that has been developed as a potential therapeutic agent for a variety of disorders. 4-Br-MPSB has been studied for its potential to modulate the activity of various enzymes, receptors, and other proteins, and has been proposed as a potential therapeutic agent for a range of diseases and disorders, including cancer, inflammatory diseases, and neurological disorders.
Mechanism of Action
The exact mechanism of action of 4-Br-MPSB is not yet fully understood, however, it is believed to involve the modulation of the activity of various enzymes, receptors, and other proteins. For example, 4-Br-MPSB has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine, and is involved in the regulation of memory and learning. Additionally, 4-Br-MPSB has been shown to modulate the activity of the receptor for the neurotransmitter dopamine, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
4-Br-MPSB has been shown to have a variety of biochemical and physiological effects, including the inhibition of the enzyme acetylcholinesterase, the modulation of the receptor for the neurotransmitter dopamine, and the modulation of the activity of various proteins involved in signal transduction pathways. Additionally, 4-Br-MPSB has been shown to have anti-inflammatory and anti-cancer effects, and to modulate the activity of various enzymes involved in the metabolism of drugs and toxins.
Advantages and Limitations for Lab Experiments
4-Br-MPSB is a novel compound that has been developed through a synthetic pathway, and is therefore relatively easy to synthesize and purify in the laboratory. Additionally, 4-Br-MPSB is a relatively non-toxic compound, and has been shown to have a variety of biochemical and physiological effects, making it an ideal candidate for further research and development. However, the exact mechanism of action of 4-Br-MPSB is not yet fully understood, and further research is needed to elucidate its exact mechanism of action.
Future Directions
Further research is needed to better understand the exact mechanism of action of 4-Br-MPSB. Additionally, further research is needed to determine the potential therapeutic applications of 4-Br-MPSB, including its potential use as an anti-inflammatory agent, an anti-cancer agent, and a modulator of the activity of various enzymes and receptors. Additionally, further research is needed to determine the potential side effects of 4-Br-MPSB, and to develop methods for its safe and effective use in humans. Finally, further research is needed to develop methods for the synthesis of 4-Br-MPSB on a larger scale, to enable its use in larger scale clinical trials.
Synthesis Methods
4-Br-MPSB is a novel compound that has been developed through a synthetic pathway that involves the reaction of 5-bromo-2-methoxyphenylsulfanylbenzoic acid with sodium nitrite in the presence of an acid catalyst. This reaction results in the formation of 4-Br-MPSB, which can then be isolated and purified.
Scientific Research Applications
4-Br-MPSB has been studied for its potential to modulate the activity of various enzymes, receptors, and other proteins, and has been proposed as a potential therapeutic agent for a range of diseases and disorders, including cancer, inflammatory diseases, and neurological disorders. For example, 4-Br-MPSB has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine, and is involved in the regulation of memory and learning. Additionally, 4-Br-MPSB has been shown to modulate the activity of the receptor for the neurotransmitter dopamine, which is involved in the regulation of mood and behavior.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(5-bromo-2-methoxyphenyl)sulfanyl]benzonitrile involves the reaction of 5-bromo-2-methoxybenzenethiol with 4-chlorobenzonitrile in the presence of a base to form the desired product.", "Starting Materials": [ "5-bromo-2-methoxybenzenethiol", "4-chlorobenzonitrile", "Base (e.g. potassium carbonate)", "Solvent (e.g. DMF or DMSO)" ], "Reaction": [ "Dissolve 5-bromo-2-methoxybenzenethiol and 4-chlorobenzonitrile in a suitable solvent (e.g. DMF or DMSO)", "Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the precipitated product", "Wash the product with a suitable solvent (e.g. ethanol or water) to remove any impurities", "Dry the product under vacuum to obtain 4-[(5-bromo-2-methoxyphenyl)sulfanyl]benzonitrile" ] } | |
| 2758002-50-3 | |
Molecular Formula |
C14H10BrNOS |
Molecular Weight |
320.2 |
Purity |
0 |
Origin of Product |
United States |
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